molecular formula C7H14N2 B8536372 8-Methyl-2,7-diazabicyclo[3.3.0]octane

8-Methyl-2,7-diazabicyclo[3.3.0]octane

Cat. No. B8536372
M. Wt: 126.20 g/mol
InChI Key: COKJBXKBCXZTKY-UHFFFAOYSA-N
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Description

8-Methyl-2,7-diazabicyclo[3.3.0]octane is a useful research compound. Its molecular formula is C7H14N2 and its molecular weight is 126.20 g/mol. The purity is usually 95%.
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properties

Molecular Formula

C7H14N2

Molecular Weight

126.20 g/mol

IUPAC Name

6-methyl-1,2,3,3a,4,5,6,6a-octahydropyrrolo[2,3-c]pyrrole

InChI

InChI=1S/C7H14N2/c1-5-7-6(4-9-5)2-3-8-7/h5-9H,2-4H2,1H3

InChI Key

COKJBXKBCXZTKY-UHFFFAOYSA-N

Canonical SMILES

CC1C2C(CCN2)CN1

Origin of Product

United States

Synthesis routes and methods

Procedure details

7.8 g (36 mmol) of 2-benzyl-8-methyl-2,7-diazabicyclo[3.3.0]octane in 200 ml of ethanol are hydrogenated at 100° C. and 100 bar on 2 g of palladium-active carbon (10% Pd). The catalyst is filtered off with suction, the filtrate is concentrated and the residue is distilled. The distillate crystallizes.
Quantity
7.8 g
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reactant
Reaction Step One
Quantity
200 mL
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solvent
Reaction Step Two
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2 g
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catalyst
Reaction Step Three

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